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Compound of Interest

Compound Name: Carasinol D

Cat. No.: B3026718 Get Quote

An In-depth Technical Guide to Carasinol D
For Researchers, Scientists, and Drug Development Professionals

Introduction
Carasinol D is a naturally occurring tetrastilbene, a class of polyphenolic compounds known

for their diverse biological activities. This technical guide provides a comprehensive overview of

the known physical and chemical properties of Carasinol D, compiled from available scientific

literature. While data remains limited, this document serves as a foundational resource for

researchers interested in the potential therapeutic applications of this complex natural product.

Chemical and Physical Properties
Carasinol D was first isolated from the roots of Caragana sinica, a plant species used in

traditional medicine.[1] It is important to note that some initial commercial sources have

incorrectly listed its origin as Carex humilis. Structurally, Carasinol D can be obtained from

Carasinol B through an acid-catalyzed conversion, suggesting a close chemical relationship

between the two compounds.[1]
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Property Value Source

Molecular Formula C₅₆H₄₂O₁₃ [1]

Molecular Weight 922.939 g/mol [1]

Natural Source Roots of Caragana sinica [1]

CAS Number 1072797-66-0 -

Physical State Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Solubility Not reported -

Note: Quantitative data regarding the physical constants and solubility of Carasinol D are not

yet available in published literature.

Spectroscopic Data
The structure of Carasinol D was elucidated using spectroscopic analysis.[1] However, the

detailed spectral data (¹H-NMR, ¹³C-NMR, Mass Spectrometry, and Infrared Spectroscopy)

from the primary literature has not been made publicly available. Researchers are advised to

consult the original publication for this information, once accessible.

Experimental Protocols
Isolation of Carasinol D from Caragana sinica
A detailed experimental protocol for the isolation of Carasinol D from the roots of Caragana

sinica has been reported.[1] Due to the lack of access to the full-text publication, a generalized

workflow for the isolation of stilbenoids from plant material is provided below as a reference.

This should be adapted based on the specific details in the original publication.

Caption: Generalized workflow for the isolation of Carasinol D.
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As of the latest literature review, there are no specific studies published on the biological

activity or the mechanism of action of Carasinol D. However, as a member of the resveratrol

tetramer family, it is plausible that Carasinol D may exhibit biological activities similar to other

oligostilbenes.

Stilbenoids, in general, have been reported to possess a wide range of pharmacological

effects, including:

Anti-inflammatory properties: Stilbenoids are known to target various inflammatory

mediators.

Anticancer and Cytotoxic effects: Many resveratrol oligomers have demonstrated the ability

to inhibit the growth of various cancer cell lines.

Given that Carasinol D is a tetrastilbene, a logical starting point for investigating its biological

activity would be to assess its potential cytotoxic and anti-inflammatory effects. A proposed

initial screening workflow is presented below.
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Caption: Proposed workflow for investigating the biological activity of Carasinol D.

Conclusion
Carasinol D is a structurally interesting natural product with potential for further scientific

investigation. This guide summarizes the currently available data on its physical and chemical

properties. Significant gaps in knowledge exist, particularly concerning its detailed

spectroscopic data, quantitative physical properties, and biological activities. Future research

should focus on obtaining the primary literature describing its isolation and characterization to

fill these knowledge gaps. The exploration of its bioactivity, guided by the known properties of

other resveratrol tetramers, holds promise for the discovery of new therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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